4-[(2-naphthylthio)acetyl]morpholine

• IUPAC Name: 1-morpholin-4-yl-2-naphthalen-2-ylsulfanylethanone
• InChI: InChI=1S/C16H17NO2S/c18-16(17-7-9-19-10-8-17)12-20-15-6-5-13-3-1-2-4-14(13)11-15/h1-6,11H,7-10,12H2
• InChI Key: IOKBQCVIYBMSDO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=CC3=CC=CC=C3C=C2
• Molecular Formula: C16H17NO2S
• Molecular Weight: 287.4 g/mol

Description

4-[(2-Naphthylthio)acetyl]morpholine is a morpholine derivative featuring a thioether-linked 2-naphthyl group attached via an acetyl spacer. Morpholine rings are widely utilized in medicinal chemistry for their balanced solubility and pharmacokinetic properties. The 2-naphthyl substituent introduces aromatic bulk, enabling π-π stacking interactions in biological targets, which is advantageous in drug design for receptor binding. This compound’s synthesis likely involves nucleophilic substitution between a 2-naphthylthiol derivative and a chloroacetyl-morpholine precursor, followed by purification via crystallization or chromatography.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituent	Molecular Weight	Key Properties	Applications
4-[(2-Naphthylthio)acetyl]morpholine	2-naphthylthioacetyl	~325.4 (est.)	High lipophilicity, π-π stacking potential, metabolically labile thioether	Kinase inhibitors, antimicrobial agents
4-(4-Nitrophenyl)thiomorpholine	4-nitrophenyl, thiomorpholine	254.34	Sulfur enhances dimerization via C–H···O bonds; higher stability vs. morpholine	Antimycobacterial agents, kinase inhibitors
4-(2-Chloroacetyl)morpholine	Chloroacetyl	163.62	Reactive chloro group for further functionalization	Intermediate in chromane synthesis
4-[(3-Fluorophenyl)acetyl]morpholine	3-fluorophenylacetyl	223.24	Fluorine improves metabolic stability; moderate lipophilicity	Not specified (likely CNS-targeting drugs)
4-[2-(Dimethylamino)ethyl]morpholine	Dimethylaminoethyl	158.24	Basic amine enhances solubility; potential for cationic interactions	Not specified (likely neurotransmitter modulators)

Physicochemical and Pharmacokinetic Differences

• Lipophilicity :

  • The 2-naphthylthio group in the target compound confers higher lipophilicity (LogP ~3.5–4.0 estimated) compared to fluorophenyl (LogP ~2.5) or morpholine-only analogs. This may enhance blood-brain barrier penetration but reduce aqueous solubility .
  • Thiomorpholine derivatives (e.g., 4-(4-nitrophenyl)thiomorpholine) exhibit even greater lipophilicity due to sulfur’s polarizability, though dimerization in the solid state can alter bioavailability .

• Metabolic Stability :

  • The thioether group in this compound is prone to oxidation, forming sulfoxides or sulfones, which can be either a metabolic liability or a prodrug strategy .
  • Fluorinated analogs (e.g., 4-[(3-fluorophenyl)acetyl]morpholine) resist oxidative metabolism, extending half-life .

• Synthetic Utility :

  • Chloroacetyl derivatives (e.g., 4-(2-chloroacetyl)morpholine) serve as intermediates for coupling reactions, whereas the target compound’s naphthylthio group requires specialized thiol-nucleophile conditions .